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Compound of Interest

Compound Name: JNJ-5207852 dihydrochloride

Cat. No.: B3179273

Essential Safety and Handling Guide for JNJ-
5207852 Dihydrochloride

This guide provides crucial safety and logistical information for the handling and disposal of
JNJ-5207852 dihydrochloride, a potent and selective histamine H3 receptor antagonist. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of INJ-5207852 dihydrochloride is
presented below.
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Property

Value

Reference

Molecular Formula

C20H32N20-2HCI

Molecular Weight 389.4 g/mol [1]
Appearance Solid, Crystalline Powder [2]
Purity =298% [1]

Soluble to 50 mM in water and
Solubility to 20 mM in DMSO (with [1]

gentle warming)

Desiccate at room

temperature. For long-term

storage, powder can be stored
Storage [3]

at -20°C for up to 3 years. In
solvent, store at -80°C for up

to 1 year.

Hazard Identification and Personal Protective

Equipment (PPE)

While a specific Safety Data Sheet (SDS) for INJ-5207852 dihydrochloride is not publicly
available, data from structurally related compounds, such as histamine dihydrochloride and

hydrazine dihydrochloride, suggest that this compound should be handled with caution.

Potential hazards may include skin and eye irritation, respiratory tract sensitization, and

potential toxicity if ingested or inhaled.[4][5]

A comprehensive PPE plan is mandatory for handling this compound. The following table

outlines the recommended PPE.
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Body Part Required PPE Specifications
Nitrile or neoprene gloves.

Hands Chemical-resistant gloves Change gloves frequently and
immediately if contaminated.

E Safety glasses with side Must be worn at all times in the

es
Y shields or goggles laboratory.
Body Laboratory coat Fully buttoned.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH-approved respirator
may be necessary for handling
large quantities or if there is a

risk of aerosolization.

Operational Plan for Safe Handling

A systematic approach to handling JINJ-5207852 dihydrochloride is essential to minimize

exposure and ensure experimental accuracy.

Workflow for Handling JNJ-5207852 Dihydrochloride
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Caption: Workflow for the safe handling of INJ-5207852 dihydrochloride.
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Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific area for handling, preferably within a chemical fume hood.

o Assemble all necessary PPE as outlined in the table above.

o Gather all required materials, including the compound, solvents, and necessary labware.
e Weighing and Solution Preparation:

o Perform all weighing of the powdered compound within a chemical fume hood to prevent
inhalation of dust particles.

o Use appropriate tools (e.g., anti-static weigh paper, spatula) to handle the powder.

o To prepare a stock solution, slowly add the solvent to the weighed compound. Gentle
warming may be required for dissolution in DMSO.[1]

o Experimental Use:

o When using the compound in experiments, ensure that all transfers are performed

carefully to avoid spills.
o Keep containers with the compound or its solutions sealed when not in use.

Disposal Plan

Proper disposal of INJ-5207852 dihydrochloride and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Decision Tree

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.tocris.com/products/jnj-5207852-dihydrochloride_4020
https://www.benchchem.com/product/b3179273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Identify Waste Type

Solid Liquid PPE
A4

(Solid Waste (unused compound, contaminated IabwareD (Liquid Waste (solutions, contaminated solvems)j Contaminated PPE

Collect in a labeled hazardous waste containerj Collect in a labeled hazardous waste container for chemical waste.hl Double-bag and place in a designated hazardous waste container.j

e

Click to download full resolution via product page
Caption: Decision tree for the proper disposal of INJ-5207852 dihydrochloride waste.
Disposal Protocol:
e Solid Waste:

o Unused or expired JNJ-5207852 dihydrochloride powder should be collected in a clearly
labeled, sealed container for hazardous chemical waste.

o Contaminated disposable labware (e.g., pipette tips, weigh boats) should also be placed in
this container.

e Liquid Waste:

o Solutions containing JNJ-5207852 dihydrochloride should be collected in a designated,
labeled hazardous waste container for chemical waste.
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o Do not pour solutions down the drain.

e Contaminated PPE:

o Used gloves, disposable lab coats, and other contaminated PPE should be double-bagged
and disposed of as hazardous waste.

» Final Disposal:

o All waste containers must be collected and disposed of by a certified hazardous waste
management service in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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